3,5-Difluoro-3',4'-dimethoxybenzophenone

• IUPAC Name: (3,5-difluorophenyl)-(3,4-dimethoxyphenyl)methanone
• InChI: InChI=1S/C15H12F2O3/c1-19-13-4-3-9(7-14(13)20-2)15(18)10-5-11(16)8-12(17)6-10/h3-8H,1-2H3
• InChI Key: LWILZBNVYCTPEI-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=O)C2=CC(=CC(=C2)F)F)OC
• Molecular Formula: C15H12F2O3
• DSSTOX Substance ID: DTXSID10374249
• Molecular Weight: 278.25 g/mol
• CAS No.: 844885-19-4

Description

“3,5-Difluoro-3’,4’-dimethoxybenzophenone” is a chemical compound that belongs to the class of benzophenone derivatives. It has the molecular formula C15H12F2O3 and a molecular weight of 278.25 g/mol.

Molecular Structure Analysis

The molecular structure of “3,5-Difluoro-3’,4’-dimethoxybenzophenone” consists of a benzophenone core, which is a system of two aromatic rings connected by a carbonyl group. It also has two fluorine atoms at the 3 and 5 positions of one aromatic ring and two methoxy groups at the 3’ and 4’ positions of the other aromatic ring.

Physical and Chemical Properties Analysis

The physical and chemical properties of a compound are determined by its molecular structure. For “3,5-Difluoro-3’,4’-dimethoxybenzophenone”, we can predict that it is likely to be a solid under normal conditions due to the presence of aromatic rings and the carbonyl group. The compound is likely to have moderate polarity due to the presence of polar groups (fluorine atoms and methoxy groups) and the carbonyl group.

Scientific Research Applications

Photophysical Behavior of Fluorogenic Molecules

One study focuses on the characterization of the photophysical behavior of DFHBI derivatives, which are fluorogenic molecules used for RNA imaging. These molecules, including a related compound (Z)-5-(3,5-difluoro-4-hydroxybenzylidene)-2-methyl-3-((perfluorophenyl)methyl)-3,5-dihydro-4H-imidazol-4-one (PFP-DFHBI), demonstrate weak fluorescence in liquid solvents, which can be enhanced by preventing photoisomerization. This research highlights the significance of solvent interactions and the pH of the medium on the fluorescence of DFHBI-type molecules, which may extend to the properties of 3,5-Difluoro-3',4'-dimethoxybenzophenone in similar applications (Santra et al., 2019).

Synthesis and Applications in Polymer Science

Another study elaborates on the synthesis of glycosyl fluorides using sulfur(VI) hexafluoride and 4,4′-dimethoxybenzophenone as a photocatalyst. This methodology, applied to produce various glycosyl fluorides, demonstrates the utility of related benzophenone derivatives in synthetic chemistry, potentially applicable to the synthesis of complex molecules involving this compound (Kim et al., 2020).

Material Science and Engineering

Research on fluorinated poly(ether ketone imide)s based on a new unsymmetrical and concoplanar diamine, which includes the study of polymers derived from related benzophenone compounds, provides insights into the development of materials with high optical transparency, low dielectric constants, and good thermal stability. These properties are crucial for applications in photoelectric and microelectronic materials, suggesting potential research directions for materials synthesized from this compound (Wang et al., 2009).